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Compound of Interest

Compound Name: JNJ-63533054

Cat. No.: B1673072 Get Quote

Technical Support Center: JNJ-63533054
Welcome to the technical support center for JNJ-63533054, a potent and selective agonist for

the G-protein coupled receptor 139 (GPR139). This guide provides troubleshooting advice and

frequently asked questions (FAQs) to help researchers, scientists, and drug development

professionals optimize the use of JNJ-63533054 in their cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-63533054 and what is its mechanism of action?

A1: JNJ-63533054 is a potent, selective, and orally active agonist for GPR139.[1] Its

mechanism of action involves the activation of the Gq/11 signaling pathway, which leads to the

mobilization of intracellular calcium.[2]

Q2: What are the reported EC50 values for JNJ-63533054?

A2: The half-maximal effective concentration (EC50) of JNJ-63533054 varies depending on the

species and the assay. Reported values are summarized in the table below.
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Species Assay Type EC50 Value (nM)

Human Calcium Mobilization 16[1][2]

Human GTPγS Binding 17

Rat Calcium Mobilization 63

Mouse Calcium Mobilization 28

Zebrafish Luciferase Activity 3.91

Q3: How should I prepare a stock solution of JNJ-63533054?

A3: JNJ-63533054 is soluble in DMSO and ethanol. For cell culture experiments, it is

recommended to prepare a concentrated stock solution in DMSO. For example, a 10 mM stock

solution can be prepared by dissolving 3.168 mg of JNJ-63533054 (MW: 316.78 g/mol ) in 1

mL of DMSO. Store the stock solution at -20°C or -80°C for long-term stability. When preparing

working solutions, dilute the DMSO stock in your cell culture medium to the desired final

concentration. Ensure the final DMSO concentration in your experiment is low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Q4: What is the primary signaling pathway activated by JNJ-63533054?

A4: JNJ-63533054 primarily activates the Gq/11 signaling pathway upon binding to GPR139.

This activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 then

binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium

into the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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